Cas no 921939-13-1 ((2-Thien-2-ylpyrimidin-5-yl)methanol)

• Product Name: (2-Thien-2-ylpyrimidin-5-yl)methanol
• CAS No: 921939-13-1
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 1004752
• PubChem ID: 24229731
• Update Time: 2025-04-20

(2-Thien-2-ylpyrimidin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Thien-2-ylpyrimidin-5-yl)methanol
• 5-(Hydroxymethyl)-2-thien-2-ylpyrimidine
• (2-thiophen-2-ylpyrimidin-5-yl)methanol
• 5-(Hydroxymethyl)-2-thien-2-ylpyrimidine 97
• SB55540
• CS-0316872
• (2-(Thiophen-2-yl)pyrimidin-5-yl)methanol
• WLB93913
• FT-0765893
• 5-(Hydroxymethyl)-2-thien-2-ylpyrimidine 97%
• [2-(Thien-2-yl)pyrimidin-5-yl]methanol
• 921939-13-1
• VPBKFPNQGGDRPA-UHFFFAOYSA-N
• DTXSID50640435
• (2-thiophen-2-yl-pyrimidin-5-yl)-methanol
• SCHEMBL485305
• CHEBI:195118
• [2-(thiophen-2-yl)pyrimidin-5-yl]methanol
• AKOS012050547
• PS-3770
• DB-079269
• MFCD09863233

• Inchi： 1S/C9H8N2OS/c12-6-7-4-10-9(11-5-7)8-2-1-3-13-8/h1-5,12H,6H2
• InChI Key： VPBKFPNQGGDRPA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1N=CC(=CN=1)CO

Computed Properties

• Exact Mass: 192.03573406g/mol
• Monoisotopic Mass: 192.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.33
• Melting Point: 115.5-118°C
• Boiling Point: 276.7°C at 760 mmHg
• Flash Point: 121.2°C
• Refractive Index: 1.637
• PSA: 74.25000
• LogP: 1.69740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives